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Compound of Interest

Compound Name: Formamidinium iodide

Cat. No.: B12059652 Get Quote

Essential Safety and Handling Guide for
Formamidinium Iodide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal information for handling

Formamidinium iodide (FAI). Adherence to these procedures is paramount for ensuring

laboratory safety and maintaining experimental integrity.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative properties of

Formamidinium iodide.
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Property Value Citations

Molecular Formula CH₅IN₂ [1][2]

Molecular Weight 171.97 g/mol [1][2][3]

Appearance
White to off-white crystalline

powder
[2][3]

Melting Point 242 °C (decomposes)

Solubility

Soluble in water,

Dimethylformamide (DMF),

and Dimethyl sulfoxide

(DMSO)

[4]

Density No data available [3][4]

Vapor Pressure No data available [4]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
A systematic approach to handling Formamidinium iodide is crucial to minimize exposure and

prevent contamination. The following workflow outlines the necessary steps from preparation to

disposal.

Experimental Workflow for Handling Formamidinium
Iodide
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Caption: Logical workflow for the safe handling of Formamidinium iodide.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Formamidinium iodide to prevent skin, eye,

and respiratory exposure.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield

Protects against splashes and

airborne particles that can

cause severe eye irritation.

Hand Protection
Nitrile or other chemical-

resistant gloves

Prevents skin irritation upon

contact.

Body Protection
Lab coat or chemical-resistant

apron

Protects against spills and

contamination of personal

clothing.

Respiratory
Work in a well-ventilated area

or under a fume hood

Avoids inhalation of the

powder, which can cause

respiratory irritation.

Experimental Protocol: Preparation of a
Formamidinium Iodide Solution
This protocol details the steps for preparing a solution of Formamidinium iodide in a

laboratory setting. This procedure should be performed inside a certified chemical fume hood.

Materials:

Formamidinium iodide (FAI) powder

Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Volumetric flask and cap

Spatula

Weighing paper or boat
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Magnetic stirrer and stir bar (optional)

Pipettes

Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required personal protective equipment (safety goggles, lab coat, and chemical-

resistant gloves).

Clean and dry all glassware thoroughly.

Weighing:

Place a weighing paper or boat on an analytical balance and tare it.

Carefully weigh the desired amount of Formamidinium iodide powder using a clean

spatula.

Record the exact mass.

Dissolution:

Carefully transfer the weighed FAI powder into the volumetric flask.

Add a portion of the chosen solvent (DMF or DMSO) to the flask, approximately half of the

final desired volume.

Cap the flask and gently swirl to dissolve the powder. A magnetic stirrer can be used for

more efficient mixing.

Once the solid is fully dissolved, add the solvent to the calibration mark on the volumetric

flask.

Cap the flask and invert it several times to ensure the solution is homogeneous.
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Storage:

If the solution is not for immediate use, store it in a tightly sealed, clearly labeled container

in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., in a glove box or

desiccator with nitrogen).

Disposal Plan
Proper disposal of Formamidinium iodide and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste:

Contaminated items such as gloves, weighing paper, and paper towels should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Unused or waste solutions of Formamidinium iodide should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other chemical

waste unless compatibility is confirmed.

Disposal Procedure:

All waste must be disposed of through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal company.[5]

Follow all local, state, and federal regulations for hazardous waste disposal.

Never dispose of Formamidinium iodide down the drain.[5]

Emergency Procedures
Spill Cleanup:
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Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

of the spill.

Ventilate: Ensure the area is well-ventilated. If the spill is large, restrict access to the area.

PPE: Wear appropriate PPE, including respiratory protection if the powder is airborne.

Containment: Cover the spill with an inert absorbent material (e.g., sand or vermiculite) to

prevent the powder from becoming airborne.

Collection: Carefully sweep the absorbed material into a designated hazardous waste

container. Avoid creating dust.

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol) and then

with soap and water. Collect all cleaning materials as hazardous waste.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. If irritation persists, seek medical attention.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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